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Compound of Interest

Compound Name: Triton X 100
CAS No.: 63869-93-2
Cat. No.: B7826099
Get Quote
. J

An In-depth Examination of the Chemical Structure, Physicochemical Properties, and
Applications of a Quintessential Non-ionic Surfactant in Research and Drug Development.

Introduction

Triton X-100 is a widely utilized non-ionic surfactant in biological research and the
pharmaceutical industry. Its efficacy in cell lysis, protein extraction, and membrane protein
solubilization stems from its unique amphipathic nature, possessing both a hydrophilic and a
hydrophobic region. This guide provides a detailed technical overview of Triton X-100,
encompassing its chemical structure, key physicochemical properties, and standardized
experimental protocols for its application.

Chemical Structure and Identity

Triton X-100 is the commercial name for octylphenol ethoxylate. Its structure consists of a
hydrophobic p-(1,1,3,3-tetramethylbutyl)-phenyl group coupled to a hydrophilic polyethylene
oxide chain. The average number of ethylene oxide units per molecule is approximately 9.5,
though this can vary between batches.[1]
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Table 1: Chemical Identification of Triton X-100

Identifier Value

2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethan-

IUPAC Name
1-ol
Polyethylene glycol p-(1,1,3,3-tetramethylbutyl)-
Synonyms phenyl ether, Octyl phenol ethoxylate, t-
Octylphenoxypolyethoxyethanol, Octoxynol-9
Chemical Formula C14H220(C2H40)n (n = 9.5)
Average Molecular Weight ~625 g/mol
CAS Number 9002-93-1

Physicochemical Properties

The utility of Triton X-100 as a detergent is defined by its physicochemical properties, which
dictate its behavior in aqueous solutions and its interactions with biological macromolecules.
These properties are summarized in Table 2.

Table 2: Physicochemical Properties of Triton X-100
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Property Value Reference(s)
Appearance Clear, viscous liquid [2]
Density 1.07 g/cm3 [2]
Viscosity ~270 cP at 25°C [2]

Critical Micelle Concentration
(CMC)

0.2-0.9 mM (in water at 20-
25°C)

[3]

Aggregation Number 100-155 [3]
Micelle Molecular Weight ~90,000 Da [4]
Hydrophilic-Lipophilic Balance

yerop Pop 135 [3]

(HLB)

Cloud Point

64-67°C (in 1% aqueous

solution)

[4]

Solubility

Soluble in water and many

organic solvents

[2]

Mechanism of Action in Cell Lysis and Protein

Solubilization

The primary function of Triton X-100 in a research setting is to disrupt the lipid bilayer of cell

membranes to release intracellular contents. This process is concentration-dependent and

involves the integration of Triton X-100 monomers into the membrane, leading to its eventual

solubilization into mixed micelles.

Interaction with the Lipid Bilayer

At concentrations below its Critical Micelle Concentration (CMC), Triton X-100 monomers insert

into the lipid bilayer. This insertion disrupts the native lipid-lipid interactions, increasing the

permeability of the membrane. As the concentration of Triton X-100 approaches and exceeds

the CMC, the bilayer becomes saturated with detergent molecules, leading to the formation of

lipid-detergent mixed micelles and the complete solubilization of the membrane.
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Mechanism of Triton X-100 Mediated Cell Lysis
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Mechanism of Triton X-100 action on a cell membrane.

Experimental Protocols

The following are detailed protocols for common applications of Triton X-100 in a laboratory
setting.

General Cell Lysis for Protein Extraction from Cultured
Cells

This protocol is suitable for the extraction of total cellular proteins from adherent or suspension-
cultured cells.

Materials:

Phosphate-Buffered Saline (PBS), ice-cold

Lysis Buffer: 50 mM Tris-HCI, pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% (v/v) Triton X-100.
Immediately before use, add protease and phosphatase inhibitors.

Cell scraper (for adherent cells)

Microcentrifuge
Procedure:

o Cell Preparation:
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o Adherent Cells: Aspirate the culture medium and wash the cells twice with ice-cold PBS.

o Suspension Cells: Pellet the cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C).
Aspirate the supernatant and wash the cell pellet twice with ice-cold PBS.

Lysis:

o Adherent Cells: Add an appropriate volume of ice-cold Lysis Buffer to the plate (e.g., 1 mL
for a 10 cm dish). Scrape the cells off the plate and transfer the lysate to a pre-chilled
microcentrifuge tube.

o Suspension Cells: Resuspend the cell pellet in an appropriate volume of ice-cold Lysis
Buffer.

Incubation: Incubate the lysate on ice for 30 minutes with gentle agitation (e.g., on a rocker).

Clarification: Centrifuge the lysate at 14,000-16,000 x g for 20 minutes at 4°C to pellet
cellular debris.

Collection: Carefully transfer the supernatant, which contains the soluble protein fraction, to
a new pre-chilled tube.

Quantification and Storage: Determine the protein concentration of the lysate (e.g., using a
BCA or Bradford assay). Store the lysate at -80°C for future use.
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Workflow for General Cell Lysis
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Experimental workflow for cell lysis using Triton X-100.

Solubilization of Membrane Proteins

This protocol is designed for the enrichment of membrane-associated proteins.

Materials:
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e Homogenization Buffer: (e.g., 10 mM Tris-HCI, pH 7.4, with protease inhibitors)

e Solubilization Buffer: 50 mM Tris-HCI, pH 7.4, 150 mM NacCl, 1-2% (v/v) Triton X-100, and
protease inhibitors. The optimal Triton X-100 concentration may need to be determined
empirically.

» Dounce homogenizer or sonicator
» Ultracentrifuge
Procedure:

o Cell Disruption: Resuspend the cell pellet in ice-cold Homogenization Buffer and disrupt the
cells using a Dounce homogenizer or sonicator.

 Membrane Isolation: Centrifuge the homogenate at 100,000 x g for 1 hour at 4°C to pellet
the total cell membranes.

e Solubilization: Resuspend the membrane pellet in ice-cold Solubilization Buffer.
 Incubation: Incubate on a rocker or with gentle stirring for 1-2 hours at 4°C.
 Clarification: Centrifuge at 100,000 x g for 1 hour at 4°C to pellet any insoluble material.

o Collection: The supernatant contains the solubilized membrane proteins.
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Membrane Protein Solubilization Workflow
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Workflow for the solubilization of membrane proteins.

Applications in Drug Development
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Triton X-100 plays a crucial role in various stages of drug development:

o Target Identification and Validation: Used to extract proteins from cells and tissues for
analysis by techniques such as Western blotting and immunoprecipitation to study drug-
target interactions.

« In Vitro Assays: Employed in the preparation of cell lysates for enzyme activity assays and
immunoassays (e.g., ELISA).

» Formulation Development: Utilized as a solubilizing agent for poorly water-soluble drug
compounds to enhance their bioavailability in preclinical studies.

 Virus Inactivation: A key component in the manufacturing of biopharmaceuticals for the
inactivation of enveloped viruses.

Conclusion

Triton X-100 remains an indispensable tool in the arsenal of researchers and drug development
professionals. Its well-characterized physicochemical properties and reliable performance in
cell lysis and protein solubilization make it a standard reagent in a multitude of applications. A
thorough understanding of its chemical nature and mechanism of action, as detailed in this
guide, is paramount for its effective and reproducible use in scientific investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Triton X-100: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7826099/docs#triton-x-100-a-comprehensive-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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